Cas no 62758-61-6 (Phenol, 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)-)

• Product Name: Phenol, 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)-
• CAS No: 62758-61-6
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• CID: 432298
• PubChem ID: 135713081
• Update Time: 2025-04-19

Phenol, 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)-
• 6-(4-amino-3-phenyl-1H-1,2,4-triazol-5-ylidene)cyclohexa-2,4-dien-1-one
• 6-(4-Amino-5-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-ylidene)cyclohexa-2,4-dien-1-one
• DTXSID00805370
• 62758-61-6

• Inchi： 1S/C14H12N4O/c15-18-13(10-6-2-1-3-7-10)16-17-14(18)11-8-4-5-9-12(11)19/h1-9,19H,15H2
• InChI Key： VTVUPPVPYLZUHD-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1=NN=C(C2C=CC=CC=2)N1N

Computed Properties

• Exact Mass: 252.10126
• Monoisotopic Mass: 252.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 76.96